Cas no 38453-72-4 (Benzoic acid, 2-[(1E)-2-phenylethenyl]-, methyl ester)

Benzoic acid, 2-[(1E)-2-phenylethenyl]-, methyl ester structure
38453-72-4 structure
Product Name:Benzoic acid, 2-[(1E)-2-phenylethenyl]-, methyl ester
CAS No:38453-72-4
MF:C16H14O2
MW:238.281164646149
CID:1489708
PubChem ID:641411
Update Time:2025-04-21

Benzoic acid, 2-[(1E)-2-phenylethenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[(1E)-2-phenylethenyl]-, methyl ester
    • (E)-methyl 2-styrylbenzoate
    • AKOS015968552
    • methyl 2-styrylbenzoate
    • SCHEMBL2658196
    • Methyl (E)-2-styrylbenzoate
    • methyl 2-[(E)-2-phenylvinyl]benzoate
    • benzoic acid, 2-[(E)-2-phenylethenyl]-, methyl ester
    • InChI=1/C16H14O2/c1-18-16(17)15-10-6-5-9-14(15)12-11-13-7-3-2-4-8-13/h2-12H,1H3/b12-11
    • 38453-72-4
    • Inchi: 1S/C16H14O2/c1-18-16(17)15-10-6-5-9-14(15)12-11-13-7-3-2-4-8-13/h2-12H,1H3/b12-11+
    • InChI Key: FOQBORYEQQIDPV-VAWYXSNFSA-N
    • SMILES: O(C)C(C1C=CC=CC=1/C=C/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 238.09942
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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